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Compound of Interest

Compound Name:
tert-Butyl (4-bromopyridin-2-

yl)carbamate

Cat. No.: B112265 Get Quote

This technical guide provides comprehensive information on the chemical properties, synthesis,

and experimental protocols related to tert-Butyl (4-bromopyridin-2-yl)carbamate, a key

intermediate in pharmaceutical research and development. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical Properties and Identification
tert-Butyl (4-bromopyridin-2-yl)carbamate is a heterocyclic compound widely used as a

building block in organic synthesis. Its Boc-protected amine group and bromo-substituted

pyridine ring make it a versatile reagent for introducing a 2-amino-4-bromopyridine moiety in

the synthesis of more complex molecules.

Below is a summary of its key quantitative data:
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Property Value Citations

Molecular Formula C₁₀H₁₃BrN₂O₂ [1][2][3][4]

Molecular Weight 273.13 g/mol [2][3][4]

Exact Mass 272.016022 u [1]

CAS Number 207799-10-8 [1][2][5]

Appearance White to light brown solid [4]

Boiling Point 296.7 ± 25.0 °C (Predicted) [4]

Density 1.453 ± 0.06 g/cm³ (Predicted) [4]

Storage Temperature
2-8°C, in a dark place under

an inert atmosphere
[3][4]

Experimental Protocol: Synthesis
The following section details a general procedure for the synthesis of tert-Butyl (4-
bromopyridin-2-yl)carbamate from 2-amino-4-bromopyridine and di-tert-butyl dicarbonate.[5]

2.1 Materials and Reagents

2-Amino-4-bromopyridine

Di-tert-butyl dicarbonate (Boc₂O)

Lithium bis(trimethylsilyl)amide (LiHMDS) (1 M solution in hexane)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Water (H₂O)

Brine (saturated aqueous NaCl solution)
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Anhydrous sodium sulfate (Na₂SO₄)

2.2 Procedure

Reaction Setup: A solution of 4-bromopyridin-2-amine (519 mg) is prepared in anhydrous

THF (15 mL).[5]

Deprotonation: The solution is cooled to -5 °C, and a 1 M solution of lithium

bis(trimethylsilyl)amide in hexane (6 mL) is slowly added. The reaction mixture is stirred at

this temperature for 10 minutes.[5]

Boc Protection: Di-tert-butyl dicarbonate (654 mg) is added to the reaction mixture. The

mixture is then allowed to warm to room temperature and is stirred for 1 hour.[5]

Quenching: The reaction is quenched by the addition of a saturated ammonium chloride

solution (20 mL).[5]

Extraction: The mixture is extracted with ethyl acetate.[5]

Washing: The combined organic layers are washed sequentially with water and brine.[5]

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate and

then concentrated under reduced pressure to remove the solvent.[5]

Product: This procedure affords the target product, tert-Butyl (4-bromopyridin-2-
yl)carbamate, in a 96% yield.[5]

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of tert-Butyl (4-bromopyridin-
2-yl)carbamate.
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Synthesis Workflow for tert-Butyl (4-bromopyridin-2-yl)carbamate

Reactants

Reaction Steps

Workup and Purification

Final Product

4-bromopyridin-2-amine in Anhydrous THF

1. Deprotonation at -5 °C

Lithium bis(trimethylsilyl)amide (LiHMDS) Di-tert-butyl dicarbonate (Boc₂O)

2. Boc Protection (Addition of Boc₂O)

3. Stirring at Room Temperature for 1 hour

4. Quenching with Saturated NH₄Cl

5. Extraction with Ethyl Acetate

6. Washing with Water and Brine

7. Drying over Na₂SO₄

8. Concentration under Reduced Pressure

tert-Butyl (4-bromopyridin-2-yl)carbamate

Click to download full resolution via product page

A flowchart of the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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